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Selectivity Profile of SAR-20347

Kinase Target IC50 (nM) [1] [2] [3] Primary Cytokine Signaling Pathways Affected [4] [5] [6]

TYK2 0.6 IL-12, IL-23, Type | Interferons (IFN-a/p3)

JAK1 23 IL-6, IL-22, Common y-chain cytokines (IL-2, IL-4, IL-7, etc.)
JAK2 26 Erythropoietin (EPO), Thrombopoietin (TPO), GM-CSF
JAK3 41 Common y-chain cytokines (IL-2, IL-4, IL-7, etc.)

This multi-kinase inhibition profile allows SAR-20347 to block signaling from a broad range of cytokines
implicated in immune-mediated inflammatory diseases [4] [6]. The following diagram illustrates the key

cytokine pathways that SAR-20347 inhibits through its action on JAK kinases.
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Experimental Data & Protocols

The selectivity of SAR-20347 was established through standardized biochemical and cellular assays.

Biochemical Kinase Assays

These experiments measure a compound's ability to directly inhibit kinase enzyme activity.

¢ Objective: To determine the half-maximal inhibitory concentration (IC50) of SAR-20347 against
purified JAK kinase enzymes in a cell-free system [4] [7].
e Protocol Summary:
o Kinase Preparation: Recombinant TYK2, JAK1, JAK2, or JAK3 enzymes are prepared in a
base reaction buffer [4] [7].
o Reaction Setup: The kinase is mixed with its substrate. Varying concentrations of SAR-20347
(in DMSO) are added to the reaction [4] [7].
o ATP Addition: The reaction is initiated by adding a solution of 33P-ATP (radiolabeled) or
unlabeled ATP for other detection methods. A concentration of 10 pM ATP is typically used for
IC50 determination, which is crucial for interpreting the selectivity data [4].
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o Detection & Analysis: After incubation, kinase activity is measured by quantifying the
radiolabeled phosphorylated substrate. IC50 values are calculated by plotting inhibitor
concentration against the percentage of remaining kinase activity [4] [7].

The workflow for this process is summarized below:

. 2. Add SAR-20347 3. Initiate Reaction 4. Incubate and Measure
[1' Prepare Kinase & SUbsuate]qQVarying Concenr.rationsD_> with 10 pM ATP Phosphorylation j_> 5. Calculate IC50

Click to download full resolution via product page

Cellular Assays

These tests confirm that the inhibitor is cell-permeable and active in a more physiologically relevant context.

e Cellular pSTAT Inhibition [4] [1]:

o Cell Lines/Type: NK-92 cells (for IL-12/TYK2 signaling) or TF-1 cells (for IL-6/JAK1 signaling).
Primary human CD4+ or CD14+ cells can also be used [4].

o Protocol: Cells are pre-treated with SAR-20347 for 20 minutes before stimulation with a
specific cytokine (e.g., IL-12 to probe TYK2 function). Phosphorylation of downstream STAT
proteins (pSTATA4 for IL-12, pSTAT3 for IL-6) is measured to determine the cellular IC50 [4].

o Key Finding: SAR-20347 potently inhibited IL-12-mediated STAT4 phosphorylation (a TYK2-
dependent event) in NK-92 cells with an IC50 of 126 nM, demonstrating its cellular activity [4]

1.

In Vivo Efficacy

e Psoriasis Model [4] [8]: In a mouse model of imiquimod-induced psoriasis-like dermatitis,
administration of SAR-20347 (50 mg/kg, orally) led to a significant reduction in disease pathology,
including reduced keratinocyte activation and lower levels of pro-inflammatory cytokines (IL-23, IL-17,
IL-22) [4].

e TYK2 Signaling Model [1] [8]: A dose of 60 mg/kg SAR-20347 orally inhibited IL-12-induced IFN-y
production in mouse serum by 91%, confirming its ability to block TYK2 signaling in a living organism

[1] [8].

Interpretation Guide for Researchers
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e True Selectivity: The high potency against TYK2 and JAK1, combined with weaker activity against
JAK2/JAK3, defines SAR-20347 as a TYK2 and JAK1-focused inhibitor [4]. This profile is
particularly favorable for targeting cytokines like IL-23, IL-12, and IL-22, which are drivers of
autoimmune diseases like psoriasis [4] [5].

e ATP Concentration is Key: The provided IC50 values were obtained at a low ATP concentration (10
puM). At physiological ATP levels (millimolar range), the potency against all JAKs may decrease, but
the relative selectivity for TYK2 and JAK1 over JAK2/JAK3 is often enhanced for ATP-competitive
inhibitors like SAR-20347 [9] [4].

¢ Therapeutic Implication: Dual inhibition of TYK2 and JAK1 may offer superior efficacy in treating
certain autoimmune conditions compared to inhibiting TYK2 alone, as it simultaneously blocks key
pathways mediated by IL-12/IL-23 (via TYKZ2) and IL-6/IL-22 (via JAK1) [4].

Practical Research Application

e Solubility & Storage: SAR-20347 is soluble in DMSO (=55 mg/mL) and should be stored as a
powder at -20°C. For in vivo studies, it can be formulated in a solution of 10% DMSO, 40% PEG300,
5% Tween-80, and 45% saline [1] [8] [7].

¢ Positive Control: In psoriasis research, its efficacy has been directly demonstrated in the imiquimod-
induced dermatitis model, making it a suitable positive control for in vitro and in vivo studies
investigating TYK2/JAK1 inhibition [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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